
A Technical Guide to the Fundamental
Properties of Fullerene-C60

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fullerene-C60

Cat. No.: B1176888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physicochemical and biological

properties of Buckminsterfullerene (C60). It includes quantitative data, detailed experimental

protocols for its synthesis and characterization, and visualizations of key processes relevant to

its application in materials science and drug development.

Introduction to Fullerene-C60
Fullerene-C60, often called a "buckyball," is a spherical allotrope of carbon discovered in 1985.

[1] Its structure consists of 60 carbon atoms arranged in a truncated icosahedron, resembling a

soccer ball, with 20 hexagonal and 12 pentagonal rings.[2][3] This unique, highly symmetric

cage-like structure imparts remarkable electronic and physical properties, making it a subject of

intense research.[2] In the fields of medicine and drug development, C60 is explored for its

potential as a potent antioxidant, a vehicle for drug delivery, and an agent in photodynamic

therapy.[3][4][5] Its utility is often enhanced through chemical modification (functionalization) to

improve properties like water solubility for biological applications.[6]

Structural and Physical Properties
The C60 molecule possesses exceptional stability and symmetry (Icosahedral, Ih).[2] Each

carbon atom is sp² hybridized with some sp³ character due to the cage's curvature, forming

covalent bonds with three neighboring carbons.[2] The molecule has two distinct bond types:

shorter bonds at the fusion of two hexagons (6:6 bonds) and longer bonds at the fusion of a
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hexagon and a pentagon (6:5 bonds).[7][8] This variation in bond length reflects the partial

double-bond character of the 6:6 bonds.[7]

Table 1: Core Physical and Structural Properties of C60
Property Value Reference(s)

Molecular Formula C60 [1]

Molecular Weight 720.6 g/mol [9]

Appearance Black Powder [10]

Molecular Symmetry Icosahedral (Ih) [2]

Van der Waals Diameter ~1.1 nm [10]

Nucleus-to-Nucleus Diameter ~0.71 nm [10]

6:6 Bond Length ~1.40 Å [7][11][12]

6:5 Bond Length ~1.46 Å [7][11][12]

Average Bond Length ~1.44 Å [10][11]

Electronic Properties
Fullerene-C60 is a semiconductor whose electronic behavior is defined by its molecular orbital

structure.[2] It has a relatively narrow gap between its Highest Occupied Molecular Orbital

(HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).[13] A key characteristic of C60 is

its high electron affinity, which makes it an excellent electron acceptor.[1] This property is

central to its use in organic photovoltaics and is also linked to its biological antioxidant activity,

where it can effectively neutralize free radicals.[1][4]

Table 2: Electronic Properties of C60
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Property Value Reference(s)

HOMO-LUMO Gap

(Experimental)
~1.6 - 2.7 eV [7][13][14]

Electron Affinity 2.6 - 2.8 eV [15]

Ionization Enthalpy 7.61 eV [15]

Electrical Nature Semiconductor [2]

Solubility
Pristine C60 is hydrophobic and virtually insoluble in water, but it is the only carbon allotrope

soluble in common organic solvents at room temperature.[1][16] Its solubility is generally low

and varies significantly with the solvent. Aromatic solvents and carbon disulfide are among the

most effective solvents for C60. For biological and medical applications, chemical

functionalization is typically required to render C60 water-soluble.

Table 3: Solubility of C60 in Various Solvents
Solvent Solubility (g/L) Reference(s)

1-Chloronaphthalene 51 [16]

Carbon Disulfide (CS2) 8 [16]

o-Xylene 1.7 [15]

Toluene 2.8 [15]

Benzene 1.5 [15]

Chloroform 0.5 [15]

Hexane 0.04 [15]

Methanol Insoluble [16]

Water Insoluble [16]

Synthesis, Purification, and Characterization
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Experimental Protocols
A. Synthesis: Huffman-Krätschmer Arc Discharge Method

The most common method for producing gram-scale quantities of fullerenes is the Huffman-

Krätschmer method, which involves the evaporation of graphite in an inert atmosphere.[17][18]

[19]

Apparatus: A reaction chamber, two high-purity graphite rods (electrodes), a high-current

power supply, and a cooling system.

Procedure:

The chamber is evacuated and then backfilled with helium gas to a pressure of 100-200

Torr.[17][20]

A high current (~50-100 A) is passed between the graphite electrodes, creating an electric

arc.[19]

The intense heat from the arc vaporizes the carbon from the positive electrode, creating a

plasma.

The carbon vapor cools and condenses in the helium atmosphere, forming a black, soot-

like material on the chamber walls.[17] This soot contains a mixture of fullerenes (typically

10-15%), including C60, C70, and other higher fullerenes.[17]

B. Extraction and Purification: Solvent Extraction and Column Chromatography

The fullerenes must be separated from the raw soot and then from each other.

Extraction:

The collected soot is dispersed in a suitable organic solvent, typically toluene or benzene.

[17]

The mixture is agitated (e.g., via a Soxhlet extractor) to dissolve the fullerenes.[17]
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The insoluble amorphous carbon and graphite are removed by filtration, yielding a wine-

red or magenta solution containing a mixture of C60 and C70.[21]

Purification by Flash Column Chromatography:

Stationary Phase Preparation: A glass chromatography column is packed with a slurry of a

stationary phase, such as a mixture of activated charcoal and silica gel (e.g., 1:2 by

weight) in a non-polar solvent like toluene or hexane.[22][23]

Loading: The concentrated fullerene extract is carefully loaded onto the top of the column.

[22]

Elution: The mobile phase (e.g., toluene, or a hexane/toluene gradient) is passed through

the column under light pressure.[22][24]

Fraction Collection: C60 has a lower affinity for the stationary phase than C70 and thus

elutes first. The distinct purple-magenta fraction corresponding to C60 is collected. The

subsequent reddish-brown fraction contains C70.[22]

Solvent Removal: The solvent is removed from the collected fraction using a rotary

evaporator to yield purified, solid C60.

Characterization Methods and Data
A. UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to confirm the presence and purity of C60 in solution.

Protocol: A dilute solution of C60 in a suitable solvent (e.g., toluene, hexane, or TCE) is

prepared.[25][26] The absorbance spectrum is measured using a spectrophotometer,

typically from 300 to 700 nm, against a solvent blank.[25]

Expected Spectrum: The UV-Vis spectrum of C60 in solution shows characteristic absorption

peaks.

Table 4: Key UV-Vis Absorption Peaks for C60 in Toluene
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Wavelength (nm) Electronic Transition Reference(s)

~330-335 nm Strong, characteristic peak [26]

~404-407 nm π → π* transition [25][27]

~535 nm n → π* transition [25]

~591 nm n → π* transition [25]

| ~625 nm | Ag → T1u (HOMO-LUMO transition) |[25] |

B. Raman Spectroscopy

Raman spectroscopy provides a vibrational fingerprint of the C60 molecule, confirming its

structure and purity.

Protocol: A solid sample of C60 or a concentrated solution is irradiated with a monochromatic

laser (e.g., 532 nm or 784 nm).[28] The scattered light is collected and analyzed by a Raman

spectrometer.[28][29]

Expected Spectrum: Due to its high symmetry, C60 has 10 Raman-active modes (2Ag +

8Hg).[30] The spectrum is dominated by two particularly strong peaks.

Table 5: Prominent Raman Modes for C60

Raman Shift (cm⁻¹) Vibrational Mode Symmetry Reference(s)

~270 cm⁻¹ "Squashing" mode Hg [25]

~496 cm⁻¹
Radial "Breathing"

mode
Ag(1) [25]

~1422 cm⁻¹ Tangential mode Hg [25]

~1467-1469 cm⁻¹
"Pentagonal Pinch"

mode
Ag(2) [25]

| ~1573-1575 cm⁻¹ | Tangential mode | Hg |[25] |
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C. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy identifies the infrared-active vibrational modes of the C60 molecule.

Protocol: A solid sample of C60 is typically mixed with KBr powder and pressed into a pellet,

which is then analyzed in an FTIR spectrometer.

Expected Spectrum: The high symmetry of C60 allows for only four IR-active vibrational

modes.

Table 6: Key FTIR Absorption Peaks for C60

Wavenumber (cm⁻¹) Symmetry Reference(s)

~526 cm⁻¹ T1u [25]

~576 cm⁻¹ T1u [25]

~1182 cm⁻¹ T1u [25]

| ~1428 cm⁻¹ | T1u |[25] |

Visualized Workflows and Mechanisms
Synthesis and Purification Workflow
The production of pure C60 from raw graphite involves a multi-step process of synthesis,

extraction, and chromatographic separation.
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Caption: Workflow for C60 synthesis via arc discharge and subsequent purification.

C60 as a Drug Delivery Vehicle
The hollow cage structure and modifiable surface of C60 make it a promising nanocarrier for

therapeutic agents. Functionalization improves solubility and allows for the attachment of

targeting ligands and drug molecules.[5][6][31]
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Caption: Conceptual model of a functionalized C60 carrier for targeted drug delivery.

Antioxidant Mechanism: ROS Scavenging
Fullerene-C60 is a potent radical scavenger.[1] One proposed mechanism involves its ability to

absorb protons, acquire a positive charge, and localize within mitochondria, the primary site of

cellular Reactive Oxygen Species (ROS) production.[32][33][34] There, it can neutralize ROS

and mildly uncouple respiration, reducing further ROS generation.[35]
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Caption: C60's proposed antioxidant mechanism via protonation and ROS scavenging.

Conclusion
Fullerene-C60 possesses a unique combination of structural, electronic, and chemical

properties that make it a compelling nanomaterial for advanced applications. Its highly

symmetrical and stable cage, coupled with its nature as a potent electron acceptor, underpins

its utility in fields ranging from materials science to medicine. For drug development

professionals, the ability to functionalize the C60 surface to control solubility and attach

bioactive molecules opens up significant opportunities for creating novel therapeutic and

diagnostic agents.[3] Further research into its long-term biocompatibility and mechanisms of

action will continue to define its role in next-generation technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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